2-(Ethoxymethylidene)-3-oxobutanenitrile

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 2-(ethoxymethylidene)-3-oxobutanenitrile
• InChI: InChI=1S/C7H9NO2/c1-3-10-5-7(4-8)6(2)9/h5H,3H2,1-2H3
• InChI Key: CRIIDVVGWAPYMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC=C(C#N)C(=O)C

Description

2-(Ethoxymethylidene)-3-oxobutanenitrile is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Oxo-butyronitrile (4.94 g, 60.9 mmol), triethylorthoformate (15.0 mL, 90.2 mmol), and acetic anhydride (0.3 mL, 2.7 mmol) were warmed to about 95-115° C. for about 1 hours, over which time a distillate was collected and discarded. After cooling the resultant mixture to room temperature, hexanes were added and a precipitate formed. The resultant mixture was filtered and the solids washed with hexanes, to yield the title compound as a solid.